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Compound of Interest

Compound Name: Isocycloheximide

Cat. No.: B095993 Get Quote

For researchers, scientists, and drug development professionals, this in-depth guide provides a

comprehensive overview of Isocycloheximide, covering its fundamental properties,

mechanism of action, and relevant experimental protocols. This document is intended for

laboratory research use only.

Core Compound Details
Isocycloheximide is a naturally occurring fungicide and an isomer of the well-studied protein

synthesis inhibitor, Cycloheximide. While sharing a common molecular formula and weight,

subtle structural differences may lead to variations in their biological activities.

Property Value Source

CAS Number 6746-42-5 N/A

Molecular Formula C₁₅H₂₃NO₄ N/A

Molecular Weight 281.35 g/mol N/A

Mechanism of Action: Protein Synthesis Inhibition
The primary mechanism of action for Isocycloheximide, much like its isomer Cycloheximide,

is the inhibition of protein synthesis in eukaryotic cells. This process is crucial for cell growth,

proliferation, and function. The inhibition occurs at the level of translation elongation.
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Isocycloheximide is believed to bind to the E-site of the 60S ribosomal subunit. This binding

interferes with the translocation of deacylated tRNA, effectively halting the elongation of the

polypeptide chain. This leads to a cessation of protein production, which in turn can trigger

various cellular responses, including cell cycle arrest and apoptosis.
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To cite this document: BenchChem. [Isocycloheximide: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095993#isocycloheximide-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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